Cas no 490-10-8 (4,7-dimethyl-1H,4aH,5H,6H,7H,7aH-cyclopentacpyran-1-one)

• Product Name: 4,7-dimethyl-1H,4aH,5H,6H,7H,7aH-cyclopentacpyran-1-one
• CAS No: 490-10-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD01735564
• CID: 330131
• PubChem ID: 92770
• Update Time: 2025-04-19

4,7-dimethyl-1H,4aH,5H,6H,7H,7aH-cyclopentacpyran-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-1(4aH)-one,5,6,7,7a-tetrahydro-4,7-dimethyl-
• cis,trans-Nepetalactone
• 5,6,7,7a-Tetrahydro-4,7-dimethyl-cyclopenta(c)pyran-1(4aH)-one
• Cyclopentanecarboxylic acid, 2-(2-hydroxy-1-methylethenyl)-5-methyl-, &#948
• Cyclopentanecarboxylic acid, 2-(2-hydroxy-1-methylvinyl)-5-methyl-, &#948
• -lactone
• MD(sub 1) 84
• MD1 84
• Nepetalacton (Isomer 2)
• Nepetalactone (Isomer 1)
• Nepetalactone
• 4,7-dimethyl-1H,4aH,5H,6H,7H,7aH-cyclopentacpyran-1-one
• trans-cis-Nepetalactone
• DTXSID80862022
• SCHEMBL4996253
• 4,7-dimethyl-5,6,7,7a-tetrahydro-4aH-cyclopenta[c]pyran-1-one
• 4,7-Dimethyl-5,6,7,7a-tetrahydrocyclopenta[c]pyran-1(4ah)-one
• starbld0009034
• trans-Nepetalactone
• AKOS040753248
• PD166389
• MDI 84
• 490-10-8
• Cyclopenta[c]pyran-1(4aH)-one, 5,6,7,7a-tetrahydro-4,7.alpha.-dimethyl-, (+)-
• Cyclopenta[c]pyran-1(4aH)-one, 5,6,7,7a-tetrahydro-4,7-dimethyl-
• cis-trans Nepetalactone
• NS00127147
• Cyclopenta[c]pyran-1(4aH)-one, 5,6,7,7a-tetrahydro-4,7-dimethyl-, [4aS-(4a.alpha.,7.alpha.,7a.alpha.)]-
• Cyclopentanecarboxylic acid, 2-(2-hydroxy-1-methylvinyl)-5-methyl-, delta-lactone
• Nepetalactone, cis-trans-
• Nepetalactone, 4aa,7a,7ab
• Cyclopenta(c)pyran-1-(4aH)-one, 5,6,7,7a-tetrahydro-4,7-dimethyl-

• MDL： MFCD01735564
• Inchi： 1S/C10H14O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h5-6,8-9H,3-4H2,1-2H3
• InChI Key： ZDKZHVNKFOXMND-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2CCC(C)C2C1=O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: d425 1.0663
• Melting Point: 74°
• Boiling Point: bp0.05 71-72°
• Flash Point: 107.7°C
• Refractive Index: nD25 1.4859
• PSA: 26.3
• Specific Rotation: D30 +47.6° (chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones